N-((5-(ethylthio)-4-(4-methoxyphenyl)-4H-1,2,4-triazol-3-yl)methyl)-4-methoxybenzamide

• IUPAC Name: N-[[5-ethylsulfanyl-4-(4-methoxyphenyl)-1,2,4-triazol-3-yl]methyl]-4-methoxybenzamide
• InChI: InChI=1S/C20H22N4O3S/c1-4-28-20-23-22-18(24(20)15-7-11-17(27-3)12-8-15)13-21-19(25)14-5-9-16(26-2)10-6-14/h5-12H,4,13H2,1-3H3,(H,21,25)
• InChI Key: SATQUECXGUKWJX-UHFFFAOYSA-N
• Canonical SMILES: CCSC1=NN=C(N1C2=CC=C(C=C2)OC)CNC(=O)C3=CC=C(C=C3)OC
• Molecular Formula: C20H22N4O3S
• Molecular Weight: 398.5 g/mol

Description

N-((5-(ethylthio)-4-(4-methoxyphenyl)-4H-1,2,4-triazol-3-yl)methyl)-4-methoxybenzamide is a useful research compound. Its molecular formula is C20H22N4O3S and its molecular weight is 398.48. The purity is usually 95%.
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Scientific Research Applications

Synthetic Applications

Research in synthetic chemistry has explored the development of compounds with structural similarities to "N-((5-(ethylthio)-4-(4-methoxyphenyl)-4H-1,2,4-triazol-3-yl)methyl)-4-methoxybenzamide" for various applications. For instance, Desai et al. (2013) discussed the synthesis of 5-arylidene derivatives incorporating thiazole rings, showcasing techniques relevant to creating structurally complex molecules with potential antimicrobial properties (Desai, Rajpara, & Joshi, 2013). Similarly, studies on the synthesis of benzimidazole derivatives bearing 1,2,4-triazole motifs have explored their tautomeric properties and conformations, providing insights into the molecular stability and potential anticancer activities of such compounds (Karayel, 2021).

Biological Activities

The antimicrobial and antifungal activities of compounds structurally related to "N-((5-(ethylthio)-4-(4-methoxyphenyl)-4H-1,2,4-triazol-3-yl)methyl)-4-methoxybenzamide" have been a focus of investigation. For example, Bektaş et al. (2007) synthesized novel 1,2,4-triazole derivatives and assessed their antimicrobial activities, demonstrating the potential for such compounds to address microbial diseases (Bektaş, Karaali, Sahin, Demirbaş, Karaoglu, & Demirbas, 2007). Additionally, the development of fluorobenzamides containing thiazole and thiazolidine rings has been studied for their promising antimicrobial analogs, highlighting the impact of fluorine substitution on antimicrobial activity (Desai, Rajpara, & Joshi, 2013).

Analytical Applications

Analytical methods involving compounds with benzamide and triazole structures have been developed for various purposes, including the characterization of environmental phenols and the study of receptor ligands. For instance, Ye et al. (2008) developed a sensitive method for measuring environmental phenols in human milk, demonstrating the analytical capabilities of benzamide derivatives in environmental health studies (Ye, Bishop, Needham, & Calafat, 2008).